Cas no 898755-50-5 ([2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone)

• Product Name: [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone
• CAS No: 898755-50-5
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• CID: 1946335
• PubChem ID: 24725341
• Update Time: 2025-10-22

[2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone Chemical and Physical Properties

Names and Identifiers

• 2-(AZETIDINOMETHYL)PHENYL CYCLOHEXYL KETONE
• [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone
• LogP
• [2-(azetidin-1-ylmethyl)phenyl]-cyclohexylmethanone
• 2-(3-CHLORO-PHENYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
• 2-(AZETIDIN-1-YLMETHYL)PHENYL CYCLOHEXYL KETONE
• (2-(Azetidin-1-ylmethyl)phenyl)(cyclohexyl)methanone
• 1-[(2-CYCLOHEXANECARBONYLPHENYL)METHYL]AZETIDINE
• {2-[(Azetidin-1-yl)methyl]phenyl}(cyclohexyl)methanone
• SB51642
• AKOS016020645
• DTXSID20643736
• 898755-50-5

• MDL： MFCD03842624
• Inchi： 1S/C17H23NO/c19-17(14-7-2-1-3-8-14)16-10-5-4-9-15(16)13-18-11-6-12-18/h4-5,9-10,14H,1-3,6-8,11-13H2
• InChI Key： IZNDPSHPXNMOCV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1CN1CCC1)C1CCCCC1

Computed Properties

• Exact Mass: 257.17800
• Monoisotopic Mass: 257.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.59320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone

Comprehensive Overview of [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone (CAS No. 898755-50-5)

[2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone (CAS No. 898755-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine and cyclohexyl moieties, is often explored for its potential applications in drug discovery and material science. Its molecular structure, featuring a phenyl-cyclohexyl-methanone backbone, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for azetidine-containing compounds has surged due to their role in modulating biological activity. Researchers are particularly interested in [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone for its potential as a pharmacophore in designing novel therapeutics. The compound's CAS No. 898755-50-5 is frequently cited in patents and academic papers, highlighting its relevance in modern chemistry.

One of the key trends driving interest in this compound is the growing focus on small-molecule drug discovery. With the rise of AI-driven drug design and computational chemistry, compounds like [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone are being screened for their binding affinity to various biological targets. This aligns with the broader industry shift toward precision medicine and targeted therapies.

Another area of exploration is the compound's potential in material science. Its rigid cyclohexyl ring and flexible azetidine group make it a candidate for developing advanced polymers or coatings. Researchers are investigating its thermal stability and solubility properties, which are critical for industrial applications.

From a synthetic chemistry perspective, [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone offers a fascinating case study. Its synthesis often involves multi-step organic reactions, including amidation and alkylation processes. Optimizing these reactions is a hot topic in green chemistry, where reducing waste and improving yield are paramount.

For those searching for CAS No. 898755-50-5 suppliers or [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone synthesis methods, it's essential to note that the compound is typically available through specialized chemical vendors. Its pricing and purity levels can vary, so researchers should verify specifications before procurement.

In summary, [2-(azetidin-1-ylmethyl)phenyl]-cyclohexyl-methanone (CAS No. 898755-50-5) is a compound of significant scientific and industrial interest. Its applications span drug development, material innovation, and synthetic chemistry, making it a valuable subject for ongoing research. As the fields of AI-assisted molecular design and sustainable chemistry evolve, this compound is likely to remain a focal point for innovation.